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Summary of ALK-IN-28 Data

The table below consolidates the key identified information for the ALK inhibitor ALK-IN-28.

Property Description

Chemical Identity Known as compound 22; a pyrimidine-based ALK inhibitor [1].

CAS Number 1108743-80-1 [2].

Molecular Formula C₃₀H₃₂F₂N₆O₂ [2].

Molecular Weight 546.61 g/mol [2].

Biological Activity Inhibitor of anaplastic lymphoma kinase (ALK) [2].

Key Experimental Data
(Cellular)

IC₅₀ of 0.013 μM against human ALCL KARPAS-299 cells in a 72-hour
cell viability assay [2].

Information Limitations and Research Context

It is important to note that the search results for ALK-IN-28 are sparse. The primary source is a chemical

supplier's page, and the provided data is limited to a single data point on one cell line [2]. One study
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mentions ALK-IN-28 in the context of a newer therapeutic strategy, noting it was used as a conjugate in the

development of ALK degraders (PROTACs), but does not provide a full profile of the inhibitor itself [1].

To place this in context, the following diagram illustrates the core signaling pathway driven by oncogenic

ALK, which inhibitors like ALK-IN-28 are designed to block, along with the modern degrader approach that

builds upon these inhibitors.
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Click to download full resolution via product page

Suggestions for Further Research

Given the limited data available for ALK-IN-28, here are suggestions for how you can find more

comprehensive information:

Search Scientific Databases: A thorough search on specialized platforms like SciFinder, Reaxys,
or PubMed is crucial. Using the CAS Number (1108743-80-1) as a search term will yield the most

precise results.
Review Patent Literature: The compound identifier "ALK-IN-28" and "compound 22" suggest it may

originate from a patent. Searching patent databases (such as Google Patents, USPTO, or WIPO)
using these terms and the molecular formula could provide the original source with full synthetic and

experimental details.
Explore Broader ALK Targeting Strategies: As the field is rapidly advancing, you may also be

interested in newer therapeutic modalities as shown in the diagram above, such as PROTAC
degraders [1] and Antibody-Drug Conjugates (ADCs) [3], which represent promising frontiers in

targeting ALK-positive cancers.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12859145?utm_src=pdf-bulk
https://www.smolecule.com/products/s12859145?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

